Cas no 14689-57-7 (1H-Benzimidazole,5,7-diiodo-2-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole,5,7-diiodo-2-(trifluoromethyl)-
• CAS No: 14689-57-7
• MF: C₈H₃F₃I₂N₂
• MW: 437.926976442337
• CID: 152727
• PubChem ID: 26820
• Update Time: 2025-04-19

1H-Benzimidazole,5,7-diiodo-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5,7-diiodo-2-(trifluoromethyl)-
• 4,6-diiodo-2-(trifluoromethyl)-1H-benzimidazole
• BENZIMIDAZOLE, 4,6-DIIODO-2-(TRIFLUOROMETHYL)-
• FRJLBIMJFWZACZ-UHFFFAOYSA-N
• 14689-57-7
• 4,6-Diodo-2-(trifluoromethyl)benzimidazole
• DTXSID10163534

• Inchi： 1S/C8H3F3I2N2/c9-8(10,11)7-14-5-2-3(12)1-4(13)6(5)15-7/h1-2H,(H,14,15)
• InChI Key： FRJLBIMJFWZACZ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC2=C1N=C(C(F)(F)F)N2)I

Computed Properties

• Exact Mass: 436.82506
• Monoisotopic Mass: 437.834
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 3.7

Experimental Properties

• Density: 2.535
• Boiling Point: 431.5°Cat760mmHg
• Flash Point: 214.8°C
• Refractive Index: 1.708
• PSA: 25.78